N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]-4-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C15H16F3NO5S2/c16-15(17,18)24-12-1-3-13(4-2-12)26(21,22)19-9-14(23-7-6-20)11-5-8-25-10-11/h1-5,8,10,14,19-20H,6-7,9H2
• InChI Key: WDTZVECSHLPDEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC(F)(F)F)S(=O)(=O)NCC(C2=CSC=C2)OCCO
• Molecular Formula: C15H16F3NO5S2
• Molecular Weight: 411.4 g/mol

Description

N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C15H16F3NO5S2 and its molecular weight is 411.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Benzenesulfonamide derivatives have been synthesized and characterized for potential applications in various fields, including anti-inflammatory, analgesic, antioxidant, anticancer, and antiviral activities. A study by Küçükgüzel et al. (2013) demonstrated the synthesis of novel derivatives showing promising anti-inflammatory, analgesic, and anticancer activities without causing significant tissue damage in liver, kidney, colon, and brain, indicating their potential for therapeutic applications (Küçükgüzel et al., 2013).

Biochemical Evaluation

Compounds related to benzenesulfonamides have been evaluated for their biochemical properties, including their role as high-affinity inhibitors of specific enzymes. For instance, derivatives have been identified as potent inhibitors of kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway, suggesting implications for neurological research and potential treatments for neurodegenerative diseases (Röver et al., 1997).

Pharmacological Activities

The pharmacological activities of benzenesulfonamide derivatives extend to endothelin antagonism, indicating potential applications in cardiovascular diseases. Murugesan et al. (1998) identified biphenylsulfonamides as novel series of endothelin-A selective antagonists, with certain derivatives showing effective oral activity in inhibiting pressor effects caused by endothelin-1 infusion in animal models (Murugesan et al., 1998).

Chemical Reactions and Synthesis

The compound and its related derivatives have been utilized in chemical synthesis and reactions, including oxidative cross-coupling and the generation of novel compounds with potential applications in material science and pharmaceuticals. For example, Miura et al. (1998) reported on the oxidative cross-coupling of N-(2‘-Phenylphenyl)benzenesulfonamides with alkenes, indicating a method for producing novel compounds (Miura et al., 1998).

Mechanism of Action

Target of Action

Thiophene derivatives have been known to interact with a wide range of biological targets, contributing to their diverse therapeutic applications .

Mode of Action

It’s known that thiophene derivatives can interact with their targets in various ways, leading to changes in cellular processes .

Biochemical Pathways

Thiophene derivatives have been reported to influence a variety of biochemical pathways, leading to diverse downstream effects .

Result of Action

Thiophene derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects .